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Compound of Interest

Compound Name: Borocaptate sodium

Cat. No.: B15544095 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Borocaptate sodium (BSH), a key compound in Boron Neutron

Capture Therapy (BNCT).[1][2][3][4] Adherence to these procedures is critical for minimizing

risk and ensuring the integrity of your research.

Immediate Safety and Hazard Information
Borocaptate sodium is classified with the following hazards:

Skin corrosion/irritation (Category 2)[5]

Serious eye damage/eye irritation (Category 2A)[5]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[5]

Signal Word: Warning[5]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Borocaptate sodium. It is imperative to inspect all PPE prior to use.[6]

Protection Type Specific Requirements Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may also be

necessary if splashing is likely.

[6]

Protects against eye irritation

or serious eye damage from

dust or splashes.[5]

Hand Protection

Chemical impermeable gloves.

Gloves must be inspected prior

to use. Wash and dry hands

after handling.[6]

Prevents skin irritation upon

contact.[5]

Skin and Body Protection

Wear a fire/flame resistant and

impervious lab coat. Ensure

clothing fully covers the skin.

[6][7]

Provides a barrier against

accidental skin contact with the

chemical.

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[5] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[6]

Prevents respiratory tract

irritation from inhalation of dust

or aerosols.[5]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Borocaptate
sodium.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

Recommended storage temperature is -20°C.[5]

Keep away from direct sunlight, sources of ignition, and incompatible materials such as

oxidizing agents and acids.[5][7]

2. Handling and Preparation:

All work with Borocaptate sodium should be conducted in a certified chemical fume hood or

a glove box.[7][8]

Avoid the formation of dust and aerosols.[5][6]

Use non-sparking tools to prevent ignition.[6]

Avoid contact with skin, eyes, and clothing.[5][7][8]

Wash hands thoroughly after handling.[5][7][8]

3. Disposal:

Dispose of contents and container in accordance with all local, state, and federal regulations.

[5]

For spills, absorb solutions with a finely-powdered liquid-binding material like diatomite.[5]

Decontaminate surfaces and equipment by scrubbing with alcohol.[5]

Collect all waste in a clearly labeled, sealed container for hazardous waste pickup.

Emergency Response Plan
In Case of a Spill:

Evacuate personnel from the immediate area.[5]

Ensure adequate ventilation.[5]
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Wearing full personal protective equipment, contain the spill to prevent it from entering drains

or water courses.[5]

For small spills, use an absorbent material to clean up the substance.[5]

For large spills, contact your institution's environmental health and safety department

immediately.[7][8]

In Case of Personal Exposure:

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[5][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.[5][6][8]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[5][6][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6][8]

Visualizing the Workflow for Handling Borocaptate
Sodium
The following diagram illustrates the key steps and decision points for the safe handling of

Borocaptate sodium in a laboratory setting.
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Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase Emergency Procedures

Receive Borocaptate Sodium

Inspect and Store Securely
(-20°C, well-ventilated)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Handling Environment
(Fume Hood/Glove Box)

Weigh and Prepare Solution

Conduct Experiment

Spill Occurs Personal ExposureDecontaminate Equipment
and Work Area

Collect Waste
(Solid & Liquid)

Dispose of Waste per
Institutional & Local Regulations

Procedure Complete

Initiate Spill Response Administer First Aid
(See Table)

Seek Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15544095?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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